2-[(6-methyl-1H-benzimidazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]-N-(5-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C14H14N4OS2/c1-8-3-4-10-11(5-8)17-14(16-10)20-7-12(19)18-13-15-6-9(2)21-13/h3-6H,7H2,1-2H3,(H,16,17)(H,15,18,19)
• InChI Key: HYCXJWOFAGBRLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)SCC(=O)NC3=NC=C(S3)C
• Molecular Formula: C14H14N4OS2
• Molecular Weight: 318.4 g/mol

Description

2-[(6-methyl-1H-benzimidazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a thiazole derivative that has been synthesized using a specific method, and it has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[(6-methyl-1H-benzimidazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide is not fully understood. However, it has been suggested that the compound may inhibit the activity of certain enzymes that are involved in cancer cell growth. Additionally, the compound may bind to metal ions and disrupt their normal function, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that 2-[(6-methyl-1H-benzimidazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide has various biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, the compound has been shown to have antioxidant properties, which may protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(6-methyl-1H-benzimidazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide in lab experiments is its fluorescent properties, which make it a useful probe for the detection of metal ions. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

For research include investigations into its mechanism of action, efficacy in animal models, and development of new synthetic methods.

Scientific Research Applications

2-[(6-methyl-1H-benzimidazol-2-yl)thio]-N-(5-methyl-1,3-thiazol-2-yl)acetamide has been found to have potential applications in scientific research. It has been used as a fluorescent probe for the detection of metal ions such as copper, zinc, and iron. This compound has also been studied for its potential as an anti-cancer agent, as it has been found to inhibit the growth of cancer cells.